Cas no 1603372-73-1 ([2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine)

• Product Name: [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine
• CAS No: 1603372-73-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6422377
• PubChem ID: 114938485
• Update Time: 2025-08-02

[2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1603372-73-1
• [2-(6-methoxypyridin-3-yl)cyclopropyl]methanamine
• EN300-1827020
• [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H14N2O/c1-13-10-3-2-7(6-12-10)9-4-8(9)5-11/h2-3,6,8-9H,4-5,11H2,1H3
• InChI Key： YPHRJCXAFTVWJH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C1CC1CN

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine

Professional Introduction to [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine (CAS No: 1603372-73-1)

[2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1603372-73-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a cyclopropyl group and a methoxypyridine moiety in its molecular structure contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further exploration.

The [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine structure combines the versatility of the cyclopropyl ring with the electron-donating properties of the methoxypyridine substituent. This combination enhances its suitability for various chemical transformations and interactions, which are critical in the synthesis of complex pharmaceutical molecules. The compound's ability to participate in hydrogen bonding and π-stacking interactions further underscores its importance in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising binding affinity to several biological targets, including enzymes and receptors involved in therapeutic pathways. These findings align with the growing interest in developing small-molecule inhibitors for treating various diseases, particularly those related to inflammation and metabolic disorders.

In addition to its pharmacological potential, [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine has shown interesting properties in material science applications. Its unique structural features make it a suitable candidate for designing novel materials with enhanced stability and functionality. For instance, researchers have explored its use in creating advanced polymers and coatings that exhibit improved thermal and mechanical properties. These developments highlight the compound's versatility beyond traditional pharmaceutical applications.

The synthesis of [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only streamline the production process but also enable the introduction of additional functional groups, expanding the compound's utility in drug discovery.

One of the most compelling aspects of [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine is its role in developing next-generation therapeutics. Preclinical studies have demonstrated its efficacy in modulating key signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with biological targets at both molecular and cellular levels makes it a promising candidate for further clinical investigation. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients.

The future prospects of [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine are vast, driven by ongoing research and technological innovations. As computational tools become more sophisticated, the ability to predict and optimize the properties of this compound will continue to improve. Additionally, advancements in synthetic chemistry will enable the production of derivatives with enhanced pharmacological profiles. These developments are likely to open new avenues for therapeutic applications and material science innovations.

In conclusion, [2-(6-Methoxypyridin-3-yl)cyclopropyl]methanamine (CAS No: 1603372-73-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable asset in drug development and material science research. As scientific understanding continues to evolve, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and technology.